3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide
Description
3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide is a chemical compound with the molecular formula C15H17N3O4 and a molecular weight of 303.318. It is an isoxazole derivative, which is a class of compounds that are commonly found in many commercially available drugs .
Molecular Structure Analysis
The molecular structure of isoxazole derivatives can be influenced by various functional groups. In a study, it was found that the 3,4-dimethoxy substitution on the first phenyl ring and the Cl atom on the other phenyl pushed the 5-methyl-isoxazole ring toward the secondary binding pocket .Scientific Research Applications
Anticancer Activity
Isoxazole derivatives, including 3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide, have shown promise in anticancer research. The isoxazole moiety is a common feature in many drugs and has been associated with significant biological activities . For instance, certain isoxazole compounds have demonstrated antiproliferative activity against various cancer cell lines, indicating their potential as therapeutic agents in cancer treatment .
Antibacterial and Antimicrobial Properties
The isoxazole ring is known for its antibacterial and antimicrobial properties. This makes compounds like 3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide valuable in the development of new antibiotics and antimicrobial agents. Their ability to inhibit bacterial growth is crucial in combating resistant strains of bacteria .
Anti-inflammatory and Analgesic Effects
Isoxazole derivatives are also explored for their anti-inflammatory and analgesic effects. These properties are beneficial in the treatment of chronic inflammatory diseases and pain management. The modification of the isoxazole scaffold can lead to the discovery of new drugs with improved efficacy and reduced side effects .
Antiviral Applications
The structural diversity of isoxazole compounds allows them to be effective against a range of viral infections. Research into isoxazole-based antiviral drugs is ongoing, with the potential to treat diseases caused by various viruses .
Neuroprotective Effects
Isoxazole derivatives have been studied for their neuroprotective effects, which could be beneficial in treating neurodegenerative diseases. Compounds like 3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide may protect neuronal cells from damage and improve neurological function .
Enzyme Inhibition
Isoxazole compounds are known to act as enzyme inhibitors, which can be utilized in the treatment of various diseases. By inhibiting specific enzymes, these compounds can interfere with disease progression and have therapeutic applications in conditions like cancer, diabetes, and more .
properties
IUPAC Name |
3-methoxy-N-(4-morpholin-4-ylphenyl)-1,2-oxazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4/c1-20-14-10-13(22-17-14)15(19)16-11-2-4-12(5-3-11)18-6-8-21-9-7-18/h2-5,10H,6-9H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKNOBJYBBBVTGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NOC(=C1)C(=O)NC2=CC=C(C=C2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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